Cas no 5411-55-2 (Pentyl 2-chloroacetate)

• Product Name: Pentyl 2-chloroacetate
• CAS No: 5411-55-2
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 1587575
• PubChem ID: 138488
• Update Time: 2025-04-21

Pentyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• pentyl 2-chloroacetate
• chloro-acetic acid pentyl ester
• Chloroacetic acid, pentyl ester
• CTK1H2837
• Pentyl chloroacetate
• Acetic acid, chloro-, pentyl ester
• Chlor-essigsaeure-pentylester
• SBB060707
• NSC10985
• amyl chloroacetate
• AC1L3CWY
• n-pentyl chloroacetate
• n-amyl chloroacetate
• amyl 2-chloroacetate
• NSC 10985
• Acetic acid,chloro-,pentyl ester
• 1-Pentanol, chloroacetate
• n-pentyl 2-chloroacetate
• 5411-55-2
• SCHEMBL1037338
• DTXSID50202456
• NSC-10985
• AKOS006279072
• Pentyl 2-chloroacetate

• Inchi： 1S/C7H13ClO2/c1-2-3-4-5-10-7(9)6-8/h2-6H2,1H3
• InChI Key： SAOZOMQLKLWJAN-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCCCC

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.95860

Pentyl 2-chloroacetate Security Information

• Hazardous Material transportation number：UN 3265
• HazardClass：8
• PackingGroup：III
• Packing Group：III